Tetrahydropalmatine

• CAS No.: 483-14-7
• Product Name: Tetrahydropalmatine
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: (13aS)-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
• Standard InChI: InChI=1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1
• Standard InChIKey: AEQDJSLRWYMAQI-KRWDZBQOSA-N
• Isomeric SMILES: COC1=C(C2=C(C[C@H]3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC
• SMILES: COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC
• Canonical SMILES: COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC
• Description: Tetrahydropalmatine is a berberine alkaloid obtained by formal addition of two molecules of hydrogen to the pyridine ring of palmatine. It has a role as an adrenergic agent, a non-narcotic analgesic and a dopaminergic antagonist. It is a berberine alkaloid and an organic heterotetracyclic compound. It derives from a palmatine.; Tetrahydropalmatine is under investigation in clinical trial NCT02118610 (Treatment of Schizophrenia With L-tetrahydropalmatine (l-THP): a Novel Dopamine Antagonist With Anti-inflammatory and Antiprotozoal Activity).
• Related CAS: 2506-20-9 (hydrochloride)
• Synonyms: (+-)-isomer of tetrahydropalmatine; (R)-isomer; corydalis B of tetrahydropalmatine; (S)-isomer of tetrahydropalmatine; 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine; corydalis B; gindarin; HCl of tetrahydropalmatine; HCl(+-)-isomer of tetrahydropalmatine; HCl(R)-isomer of tetrahydropalmatine; HCl(S)-isomer of tetrahydropalmatine; levo-tetrahydropalmatine; rotundine; Rotundium; tetrahydropalmatine; tetrahydropalmitine
• Reference: Xi, Z., et al., Neuropharmacol., 53, 771 (2007)
• PubChem Compound: 72301
• Last Modified: Nov 13 2021